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Compound of Interest

Compound Name: Bis(2-Methoxyethyl)amine

Cat. No.: B057041 Get Quote

An In-depth Technical Guide to Bis(2-Methoxyethyl)amine

Introduction
Bis(2-methoxyethyl)amine, also known as 2,2'-dimethoxydiethylamine, is a secondary amine

characterized by the presence of two methoxyethyl groups attached to a central nitrogen atom.

Its unique structural features, combining the basicity of an amine with the chelating potential of

ether linkages, make it a versatile compound in various chemical applications. This guide

provides a comprehensive overview of its physical and chemical properties, reactivity, and

applications, with a focus on its relevance to researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
Bis(2-methoxyethyl)amine is a colorless to pale yellow liquid with a distinct, strong odor.[1][2]

It is highly soluble in water.[2] A summary of its key physical and chemical properties is

presented in the tables below.

Table 1: General and Physical Properties
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Property Value Source(s)

Appearance
Colorless to light orange/yellow

clear liquid
[1][2]

Molecular Formula C6H15NO2 [3]

Molecular Weight 133.19 g/mol [3]

Density 0.902 g/mL at 25 °C [3][4]

Boiling Point 170-172 °C [3][4]

Melting Point < -60 °C [1][3]

Flash Point 58 °C (136.4 °F) - closed cup

Refractive Index (n20/D) 1.419 [3][4]

pKa 8.67 ± 0.19 (Predicted) [2]

Water Solubility
872 g/L at 25 °C (Highly

soluble)
[2]

Table 2: Identifiers
Identifier Value Source(s)

CAS Number 111-95-5 [1][3]

EINECS Number 203-923-9 [1][3]

Beilstein/REAXYS 1736313 [1][3]

PubChem Substance ID 24891705 [1]

InChI Key
IBZKBSXREAQDTO-

UHFFFAOYSA-N

Canonical SMILES COCCNCCOC [2]

Spectral Data
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Spectroscopic data is crucial for the identification and characterization of Bis(2-
methoxyethyl)amine.

Table 3: Spectroscopic Information
Technique Key Features

¹H NMR

The proton NMR spectrum would show signals

corresponding to the methoxy protons (CH3O-),

the methylene protons adjacent to the oxygen

atoms (-OCH2-), and the methylene protons

adjacent to the nitrogen atom (-NCH2-). The N-

H proton signal is also present.[5]

¹³C NMR

The carbon NMR spectrum would display

distinct peaks for the methoxy carbon, the

carbon adjacent to the oxygen, and the carbon

adjacent to the nitrogen.[5]

IR Spectroscopy

The infrared spectrum of a secondary amine like

Bis(2-methoxyethyl)amine typically shows a

single N-H stretching absorption band in the

region of 3300-3500 cm⁻¹.[5] C-N stretching

absorptions are expected in the 1000 to 1250

cm⁻¹ range for aliphatic amines.[5]

Mass Spectrometry

In mass spectrometry, amines often undergo

alpha-cleavage. The molecular ion peak for a

compound with one nitrogen atom, like this one,

will be an odd number according to the nitrogen

rule.[5]

Note: Specific spectral data can be found on platforms like ChemicalBook and SpectraBase.[6]

[7]

Reactivity and Stability
Chemical Stability: Bis(2-methoxyethyl)amine is chemically stable under standard ambient

conditions at room temperature.[8][9]
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Reactivity and Incompatible Materials:

Acids and Oxidizing Agents: It should be stored separately from strong acids and oxidizing

agents, as it can react with them.[1]

Air: Contact with air should be avoided.[1]

Heat: The compound should be protected from heat, sparks, open flames, and direct

sunlight.[1][8][9] Vapor/air mixtures can be explosive upon intense warming.[8][9]

Hazardous Decomposition Products: In the event of a fire, hazardous decomposition products

such as carbon oxides (CO, CO₂) and nitrogen oxides (NOx) can be formed.[8][9]

Applications in Research and Drug Development
Bis(2-methoxyethyl)amine serves as a key reactant and building block in organic synthesis,

including applications relevant to pharmaceutical development.

Synthesis of Kinase Inhibitors: It is used to prepare pyrido[2,3-d]pyrimidin-7-ones, which act

as selective inhibitors of cyclin-dependent kinases 4 and 6 (CDK4/6), important targets in

cancer therapy.[4][10]

CRF Receptor Antagonists: The compound is utilized in the synthesis of

(pyridyl)pyrazolopyrimidines, which function as antagonists for the corticotropin-releasing

factor (CRF) receptor, a target for treating stress-related disorders.[4][10]

Buchwald-Hartwig Amination: It can be employed as a reactant in palladium-catalyzed

Buchwald-Hartwig amination reactions to synthesize various aryl amines from aryl and

heteroaryl halides.

Synthesis of α-Ketoamides: It participates in metal-free oxidative coupling reactions with

methyl ketones to produce α-ketoamides.

Ligand Synthesis: Its derivatives are explored as ligands for transition-metal complexes used

in homogeneous catalysis.[11]
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Logical Relationships of Bis(2-methoxyethyl)amine

Bis(2-Methoxyethyl)amine
(C6H15NO2)

Chemical Classification Key Properties Primary Applications

Secondary Amine Ether

Physical Properties
- Liquid

- Soluble in Water
- BP: 170-172 °C

Chemical Properties
- Basic (pKa ~8.67)
- Reacts with acids

- Flammable

Synthetic Building Block Ligand Component

Pharmaceutical Intermediate
(e.g., Kinase Inhibitors)

Click to download full resolution via product page

Caption: Classification and key properties of Bis(2-methoxyethyl)amine.

Experimental Protocols
While detailed, step-by-step laboratory protocols are proprietary or found within specific

scientific literature, the general methodology for reactions involving Bis(2-
methoxyethyl)amine can be outlined.

Example Protocol: Synthesis of an Amine Bis(phenol) Ligand

A common application is in the synthesis of ligands via a Mannich-type reaction. A reported

example involves the reaction of 2-methoxyethylamine (a related primary amine, illustrating the

principle) with a phenol and formaldehyde.[11][12] The process for using Bis(2-
methoxyethyl)amine would be analogous, starting from the secondary amine.
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General Steps:

Reactant Charging: A phenol derivative and an aqueous solution of formaldehyde are added

to a reaction vessel containing a suitable solvent (e.g., methanol).[11][12]

Amine Addition: Bis(2-methoxyethyl)amine is added to the mixture.

Heating: The reaction mixture is heated for a specified period (e.g., 18 hours at 343 K) to

drive the condensation reaction.[11][12]

Workup: The mixture is cooled and poured into cold water.

Extraction: The product is extracted from the aqueous phase using an organic solvent (e.g.,

ethyl acetate).[12]

Purification: The combined organic layers are dried and concentrated. The crude product is

then purified, typically using column chromatography, to yield the final ligand.[12]
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General Workflow: Buchwald-Hartwig Amination

Start: Assemble Reactants

1. Charge Reactor:
- Aryl Halide (Ar-X)

- Bis(2-methoxyethyl)amine
- Palladium Catalyst

- Ligand (e.g., phosphine)
- Base (e.g., NaOtBu)

- Solvent (e.g., Toluene)

2. Reaction Conditions:
- Heat mixture under

  inert atmosphere (N2/Ar)
- Stir for 1-24 hours

3. Quench & Workup:
- Cool reaction

- Add water/brine
- Extract with organic solvent

4. Isolate & Purify:
- Dry organic layer
- Evaporate solvent

- Purify via chromatography
  or recrystallization

Final Product:
Ar-N(CH2CH2OCH3)2

Click to download full resolution via product page

Caption: General workflow for using the amine in a cross-coupling reaction.
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Safety and Handling
Bis(2-methoxyethyl)amine is a hazardous chemical that requires strict safety protocols.

GHS Hazard Classification:

Flammable Liquid (Category 3).[9]

Acute Toxicity, Dermal (Category 4).[9]

Skin Corrosion (Category 1B).[9]

Serious Eye Damage (Category 1).[9]

Hazard Statements:

H226: Flammable liquid and vapor.[9][13]

H312: Harmful in contact with skin.[9]

H314: Causes severe skin burns and eye damage.[8][9][13]

Precautionary Measures:

Engineering Controls: Handle in a well-ventilated area, preferably in a fume hood. Use

explosion-proof electrical and lighting equipment.[14][15]

Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant

gloves, and eye/face protection (goggles and face shield).[2][8][13]

Handling: Keep away from heat, sparks, and open flames.[8][9][13] Ground/bond container

and receiving equipment to prevent static discharge.[13][14] Do not breathe mist, vapors, or

spray.[8][13]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[1][8][9] Store

locked up.[8][14]

First Aid:
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If Inhaled: Move person to fresh air. Immediately call a poison center or doctor.[8][14][15]

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with

water/shower. Call a physician immediately.[8]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[8]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician immediately.[8][13]

Safety & Handling Workflow

1. Preparation
- Review SDS

- Work in fume hood
- Use explosion-proof equipment

2. Don PPE
- Safety Goggles & Face Shield

- Chemical-resistant Gloves
- Flame-retardant Lab Coat

3. Chemical Handling
- Ground container

- Use non-sparking tools
- Avoid inhalation & contact

4. Storage
- Tightly closed container

- Cool, dry, ventilated area
- Away from ignition sources

Spill / Exposure
5. Waste Disposal

- Follow local regulations
- Do not mix with other waste

Click to download full resolution via product page

Caption: A workflow outlining key safety and handling procedures.
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Conclusion
Bis(2-methoxyethyl)amine is a valuable chemical reagent with a well-defined profile of

physical and chemical properties. Its utility in the synthesis of complex organic molecules,

particularly for pharmaceutical applications like kinase inhibitors, underscores its importance in

modern research and development. However, its hazardous nature, being flammable,

corrosive, and toxic, necessitates rigorous adherence to safety protocols during handling,

storage, and disposal. This guide provides the core technical information required by scientists

and professionals to utilize this compound effectively and safely.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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